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Compound of Interest

Compound Name: Acid Red 35

Cat. No.: B1266041 Get Quote

Essential Safety and Handling Guide for Acid
Red 35
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Acid Red 35 (CAS RN: 6441-93-6). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risk to personnel and the

environment.

Immediate Safety and Logistical Information
Acid Red 35 is a red, powdered azo dye. While specific toxicity data is limited, it is prudent to

handle it as a potentially hazardous substance. Key hazards include eye, skin, and respiratory

tract irritation. Ingestion may cause gastrointestinal discomfort.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Acid Red 35 in its

powdered form or in solution.
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles

conforming to ANSI Z87.1

standards.

Protects eyes from dust

particles and splashes of dye

solution.

Respiratory Protection

NIOSH-approved half-mask

respirator with P100 particulate

filters.

Prevents inhalation of fine dye

powder, which can cause

respiratory irritation.[1]

Hand Protection
Nitrile gloves (minimum 5-mil

thickness).

Provides a barrier against skin

contact. It is important to note

that breakthrough times can

vary, and gloves should be

changed immediately upon

contamination.

Protective Clothing Laboratory coat.
Prevents contamination of

personal clothing.

Emergency Procedures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[2][3]

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[2][3]

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Operational Plans
Handling and Weighing Protocol
Due to the fine, easily aerosolized nature of powdered dyes, specific handling procedures must

be followed to minimize dust generation and exposure.

Experimental Protocol: Weighing Acid Red 35 Powder

Preparation:

Ensure a designated weighing area is clean and free of drafts.

Cover the work surface with disposable bench paper.

Don all required PPE as specified in the table above.

Weighing:
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Use an analytical balance within a chemical fume hood or a ventilated balance enclosure.

Place a pre-labeled, sealable container on the balance and tare.

Carefully transfer the desired amount of Acid Red 35 powder to the container using a

clean spatula. Avoid creating dust clouds.

Once the desired weight is achieved, securely seal the container.

Post-Weighing:

Clean the spatula and any contaminated surfaces with a damp cloth or paper towel to

avoid dispersing dust.

Dispose of all contaminated disposable materials (e.g., bench paper, paper towels) in a

designated hazardous waste container.

Wash hands thoroughly after handling is complete.

Disposal Plan
All waste containing Acid Red 35, including contaminated materials and solutions, must be

treated as hazardous waste.

Neutralization and Disposal Protocol
Experimental Protocol: Neutralization of Acid Red 35 Waste

Preparation:

Perform this procedure in a chemical fume hood.

Don all required PPE.

Prepare a dilute solution of sodium bicarbonate (baking soda) in a large, appropriate

chemical waste container. A starting concentration of 5-10% sodium bicarbonate in water

is recommended.

Neutralization:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1266041?utm_src=pdf-body
https://www.benchchem.com/product/b1266041?utm_src=pdf-body
https://www.benchchem.com/product/b1266041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly and with stirring, add the acidic Acid Red 35 waste solution to the sodium

bicarbonate solution. Be cautious of potential foaming or gas evolution (carbon dioxide).

Monitor the pH of the solution using pH paper or a calibrated pH meter.

Continue to add the waste solution and/or additional sodium bicarbonate solution until the

pH of the final mixture is neutral (between 6.0 and 8.0).

Disposal:

Once neutralized, the solution can be collected for chemical waste disposal according to

your institution's guidelines.

Label the waste container clearly as "Neutralized Acid Red 35 Waste" and include all

components.

Never dispose of untreated Acid Red 35 waste down the drain.

Workflow for Handling Acid Red 35
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Workflow for Handling Acid Red 35

Preparation

Handling

Disposal

Emergency Response

Don Appropriate PPE
(Goggles, Respirator, Gloves, Lab Coat)

Prepare Weighing Area
(Fume Hood, Bench Paper)

Weigh Acid Red 35 Powder

Prepare Dye Solution

Collect All Waste
(Solid & Liquid)

Neutralize with Sodium Bicarbonate
(Check pH 6-8)

Dispose of as
Hazardous Waste

Spill

Follow Emergency Procedures

Personal Exposure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Acid Red 35.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1266041?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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